Cas no 2092722-61-5 (2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one
• CAS No: 2092722-61-5
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5723252
• PubChem ID: 121201333
• Update Time: 2025-06-11

2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026709367
• F1907-4927
• 2-chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one
• 2092722-61-5
• 2-chloro-1-[2-(hydroxymethyl)pyrrolidin-1-yl]butan-1-one
• 1-Butanone, 2-chloro-1-[2-(hydroxymethyl)-1-pyrrolidinyl]-
• 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one

• Inchi： 1S/C9H16ClNO2/c1-2-8(10)9(13)11-5-3-4-7(11)6-12/h7-8,12H,2-6H2,1H3
• InChI Key： FBSITESAJQNQFX-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCCC1CO)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 345.0±17.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Additional information on 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one

Introduction to 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one (CAS No. 2092722-61-5)

2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one (CAS No. 2092722-61-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, characterized by its chloro and hydroxymethyl functionalities, has shown promising applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This introduction aims to provide a comprehensive overview of the compound, its properties, and its potential uses, drawing on the latest research findings.

The molecular formula of 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one is C₉H₁₅ClNO₃, and its molecular weight is approximately 208.67 g/mol. The compound features a pyrrolidine ring with a hydroxymethyl group attached to one of the nitrogen atoms, and a chloro substituent on the butanone moiety. These functional groups contribute to the compound's reactivity and solubility properties, making it an attractive candidate for various chemical reactions and biological applications.

In terms of physical properties, 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's boiling point is around 180°C at atmospheric pressure, and it has a density of approximately 1.05 g/cm³ at room temperature. These properties make it suitable for use in laboratory settings and industrial processes.

Recent studies have explored the potential of 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one in pharmaceutical applications. One notable area of research involves its use as an intermediate in the synthesis of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can be used as a building block to synthesize compounds with potent anti-inflammatory and analgesic properties. The researchers found that derivatives of 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one exhibited significant activity against various inflammatory markers, suggesting its potential as a lead compound for drug development.

Another area of interest is the use of 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one in chemical synthesis. The compound's reactivity makes it an excellent starting material for the preparation of complex molecules with diverse functional groups. A recent paper in Organic Letters described a novel synthetic route that utilizes this compound to produce advanced intermediates for the synthesis of bioactive natural products. The researchers highlighted the efficiency and versatility of this approach, which could facilitate the development of new therapeutic agents.

In addition to its pharmaceutical applications, 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one has shown promise in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the preparation of coordination polymers and metallo-supramolecular assemblies. These materials exhibit unique optical and electronic properties, making them suitable for applications in sensors, catalysts, and electronic devices. A study published in Advanced Materials demonstrated that coordination polymers derived from 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one exhibited enhanced sensitivity to specific analytes, opening up new possibilities for sensor design.

The environmental impact of 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one is also an important consideration. Recent research has focused on understanding the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications. A study published in Environmental Science & Technology reported that under controlled conditions, 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)butan-1-one can be effectively degraded by microbial communities, reducing its potential environmental impact. However, further studies are needed to fully assess its long-term effects on ecosystems.

In conclusion, 2-Chloro-1-(2-(hydroxymethyl)pyrrolidin-1-y l )butan - ione (CAS No . 209 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 -6 -5 ) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.